Cas no 2097920-19-7 (N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2097920-19-7
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5469103
• Update Time: 2025-06-18

N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C17H18N2O3S/c20-17(13-1-2-15-16(7-13)22-11-21-15)18-14-3-5-19(9-14)8-12-4-6-23-10-12/h1-2,4,6-7,10,14H,3,5,8-9,11H2,(H,18,20)
• InChI Key： DDLGAAXHLCWLFC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 330.10381361 g/mol
• Monoisotopic Mass: 330.10381361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.4
• XLogP3: 2.4
• Topological Polar Surface Area: 79

Additional information on N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2097920-19-7)

N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2097920-19-7, represents a unique molecular structure that combines elements of both heterocyclic chemistry and polyfunctional aromatic systems. The presence of a thiophen-3-yl moiety and a pyrrolidinyl group in its backbone suggests potential applications in the development of bioactive molecules, particularly in the context of drug discovery and molecular recognition.

The structural framework of N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide is characterized by its dual functionality, which arises from the integration of a benzodioxole core with a substituted pyrrolidine ring. The benzodioxole moiety, also known as 2H-1,3-benzodioxole, is a well-documented pharmacophore that exhibits various biological activities. Its role as an electron-rich aromatic system makes it particularly useful in interactions with biological targets such as enzymes and receptors. On the other hand, the pyrrolidine ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of thiophen and pyrrolidine in N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide positions it as a promising candidate for further exploration in medicinal chemistry. Specifically, the methyl group attached to the thiophene ring enhances the lipophilicity of the molecule, making it more amenable to membrane transport and cellular uptake. This feature is particularly relevant in designing drugs that require efficient delivery to target tissues.

The benzodioxole component of this compound has been extensively studied for its potential pharmacological effects. For instance, derivatives of benzodioxole have shown promise in treating neurological disorders due to their ability to modulate neurotransmitter systems. The presence of this moiety in N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-y]-2H-l,3-benzodioxole-l-carboxamide suggests that it may exhibit similar properties, making it a valuable scaffold for developing novel neuroactive compounds. Additionally, the carboxamide group at the 5-position of the benzodioxole ring introduces a polar functional site that can participate in hydrogen bonding interactions with biological targets.

The pyrrolidinyl group in this compound also plays a crucial role in its overall biological activity. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key pharmacophoric elements in small-molecule drugs. The incorporation of a methyl-substituted thiophene into this pyrrolidine ring further enhances the compound's structural complexity and potential for selective binding to biological targets. Such structural features are often exploited to improve drug-like properties such as binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. In the case of N-{1-[(thiophen-3-ylmethyl]pyrrolidin-l)-y]-2H-l,l-benzodioxol-e-l-carboxamide (CAS No. 2097920-l9-l7), computational studies have suggested potential interactions with various enzymes and receptors involved in disease pathways. These predictions are based on molecular docking simulations that model how the compound might bind to biological targets at the atomic level. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for therapeutic use.

The synthesis of N-{1-[(methyl)substituted thiophene]-l-pyrrolyl}-2H-l,l-benzodioxol-e-l-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Key steps include cyclization reactions to form the benzodioxole core, followed by functionalization at specific positions to introduce the pyrrolidine and thiophene moieties. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing this complex molecule efficiently.

The pharmacological evaluation of this compound is currently underway in several research laboratories worldwide. Preliminary studies have shown promising results regarding its ability to modulate certain biological pathways relevant to neurological disorders and inflammatory conditions. The dual functionality provided by the combination of thiophen, pyrrolidine, and benzodioxole makes it a versatile scaffold for further derivatization aimed at enhancing its therapeutic profile. Researchers are exploring various modifications to optimize its potency, selectivity, and pharmacokinetic properties.

In conclusion, N-{1-[(thiophen-l)-methyl]pyrrolidin-l)-y]-2H-l,l-benzodioxol-e-l-carboxamide (CAS No. 2097920-l9-l7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties offers multiple opportunities for interaction with biological targets, making it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for complex organic molecules like this one, we can expect further advancements in drug discovery and treatment strategies across various disease areas.